Cas no 1645-09-6 (2-methyl-1-3-(trifluoromethyl)phenylpropan-2-amine)

2-Methyl-1-(3-(trifluoromethyl)phenyl)propan-2-amine is a fluorinated aromatic amine compound characterized by its trifluoromethyl substituent, which enhances its lipophilicity and metabolic stability. The methyl group at the 2-position of the propylamine chain contributes to steric hindrance, potentially influencing its binding affinity in biological systems. This structural configuration makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly for the development of bioactive molecules. Its trifluoromethyl group also improves electron-withdrawing properties, which can be advantageous in modulating reactivity in synthetic applications. The compound’s stability under various conditions makes it suitable for further functionalization, offering versatility in organic synthesis and drug discovery.

2-methyl-1-3-(trifluoromethyl)phenylpropan-2-amine structure

1645-09-6 structure

Product Name:2-methyl-1-3-(trifluoromethyl)phenylpropan-2-amine

CAS No:1645-09-6

MF:C₁₁H₁₄F₃N

MW:217.230773448944

CID:210205

PubChem ID:121143

Update Time:2025-05-27

2-methyl-1-3-(trifluoromethyl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-1-(3-(trifluoromethyl)phenyl)propan-2-amine
- 2-methyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine
- Benzeneethanamine, a,a-dimethyl-3-(trifluoromethyl)-
- α,α-Dimethyl-m-(trifluoromethyl)phenethylamine
- 1,1-dimethyl-2-(3-trifluoromethyl-phenyl)-ethylamine
- 2-(3-trifluoromethylphenyl)-1,1-dimethylethylamine
- AC1L3S7A
- AC1Q4JSN
- BRN 3052515
- CTK8D5565
- SureCN1720582
- 2-methyl-1-3-(trifluoromethyl)phenylpropan-2-amine
- SCHEMBL1720582
- AKOS011914644
- DTXSID40167767
- EN300-1928709
- 1645-09-6
- AB09813
- alpha,alpha-Dimethyl-m-trifluoromethylphenethylamine
- Benzeneethanamine,a,a-dimethyl-3-(trifluoromethyl)-
- alpha,alpha-Dimethyl-m-(trifluoromethyl)phenethylamine
- Phenethylamine, alpha,alpha-dimethyl-m-trifluoromethyl-
- Inchi： 1S/C11H14F3N/c1-10(2,15)7-8-4-3-5-9(6-8)11(12,13)14/h3-6H,7,15H2,1-2H3
- InChI Key： CUEVAAQJHCRHJI-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)CC(C)(C)N)(F)F

Computed Properties

Exact Mass: 217.10792
Monoisotopic Mass: 217.108
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 26Å²

Experimental Properties

Density: 1.128
Boiling Point: 229.4°Cat760mmHg
Flash Point: 96.3°C
Refractive Index: 1.468
PSA: 26.02

2-methyl-1-3-(trifluoromethyl)phenylpropan-2-amine Pricemore >>

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